N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide

• IUPAC Name: N-(1-adamantyl)-N'-methyl-N'-(2-methylprop-2-enyl)propanediamide
• InChI: InChI=1S/C18H28N2O2/c1-12(2)11-20(3)17(22)7-16(21)19-18-8-13-4-14(9-18)6-15(5-13)10-18/h13-15H,1,4-11H2,2-3H3,(H,19,21)
• InChI Key: JOVWWBIFYFVGBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN(C)C(=O)CC(=O)NC12CC3CC(C1)CC(C3)C2
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

N-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide, also known as ADM, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. ADM belongs to the family of malonamide compounds and is widely used in various applications, including nuclear fuel reprocessing, extraction of rare earth metals, and separation of actinides.

Mechanism of Action

The mechanism of action of N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide involves the formation of a complex with metal ions, which is then extracted from the aqueous phase into the organic phase. The complex formation is driven by the coordination of the metal ion with the nitrogen atoms of the malonamide group in N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide.
Biochemical and Physiological Effects
N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide has not been extensively studied for its biochemical and physiological effects, as it is primarily used in industrial applications. However, studies have shown that N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide has low toxicity and is not harmful to the environment.

Advantages and Limitations for Lab Experiments

N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide has several advantages over other extractants, including high selectivity and efficiency in the separation of actinides and lanthanides. However, N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for the research and development of N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide. One area of interest is the modification of N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide to improve its selectivity and efficiency in the extraction of rare earth metals. Another area of research is the development of new methods for the synthesis of N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide that are more cost-effective and environmentally friendly. Finally, there is a need to conduct more studies on the biochemical and physiological effects of N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide to ensure its safety in industrial applications.

Synthesis Methods

N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide can be synthesized through a multi-step process that involves the reaction of adamantane with methylamine, followed by the reaction of the resulting compound with 2-methylprop-2-en-1-ol and malonic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide has been extensively studied in the field of nuclear chemistry and is commonly used as an extractant for the separation of actinides and lanthanides from nuclear waste. N'-1-adamantyl-N-methyl-N-(2-methylprop-2-en-1-yl)malonamide has also been used in the extraction of rare earth metals from ores and has shown promising results in the purification of various industrial chemicals.